Piperoxan hydrochloride

• CAS No.: 135-87-5
• Product Name: Piperoxan hydrochloride
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperidine;hydrochloride
• Standard InChI: InChI=1S/C14H19NO2.ClH/c1-4-8-15(9-5-1)10-12-11-16-13-6-2-3-7-14(13)17-12;/h2-3,6-7,12H,1,4-5,8-11H2;1H
• Standard InChIKey: BITRJBQGQMGGQI-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC2COC3=CC=CC=C3O2.Cl
• Canonical SMILES: C1CCN(CC1)CC2COC3=CC=CC=C3O2.Cl
• Description: Piperoxan hydrochloride is an α2 adrenoceptor antagonist.Target: Adrenoceptor[1]InVitro: When the medulla is superfused with α2 adrenoceptor antagonist Piperoxane (50 μM; 5 min) while the pons is with artificial cerebrospinal fluid (ACSF), the three inactive preparations display rhythmic phrenic bursts at a low frequency (2-4 c/min), and the phrenic burst frequency of the 12 active ones significantly increases during the last 3 min of Piperoxane applications (163±12% of the previous mean frequency). In active medullary preparations, the effects of NA applications (25 μM; 5 min) are compared when the preparations sre superfused either by ACSF (n=8) or by the α2 adrenoceptor antagonist Piperoxane (50 μM; PIP-ACSF; n=5). NA applications either alone (NA-ACSF) or with Piperoxane (PIP-ACSF+NA) significantly increases the phrenic burst frequency. However, the blockage of the medullary α2 adrenoceptors by Piperoxane potentiates a phrenic burst frequency increase: during the fifth minute of NA applications, the phrenic burst frequency reached 171±11% of the mean control value when ACSF is applied alone and 234±21% of the mean control value when PIP-ACSF is applied in control condition[1].
• Reference: [1]. Viemari JC, et al. Nasal trigeminal inputs release the A5 inhibition received by the respiratory rhythm generator of the mouse neonate. J Neurophysiol. 2004 Feb;91(2):746-58.; [2]. Bentley GA, et al. The antinociceptive action of some beta-adrenoceptor agonists in mice. Br J Pharmacol. 1986 Jul;88(3):515-21.
• PubChem Compound: 101619
• Last Modified: Nov 11 2021